Cas no 445479-60-7 (2-(Methylamino)-5-(trifluoromethyl)benzoic acid)
445479-60-7 structure
Product Name:2-(Methylamino)-5-(trifluoromethyl)benzoic acid
CAS No:445479-60-7
Molecular Formula:C9H8F3NO2
Molecular Weight:219.160532951355
CID:4651798
2-(Methylamino)-5-(trifluoromethyl)benzoic acid Properties
Names and Identifiers
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- 2-(methylamino)-5-(trifluoromethyl)benzoic acid
- Z2492774591
-
- InChIKey： DHGGWLNECBYZHW-UHFFFAOYSA-N
- Inchi： 1S/C9H8F3NO2/c1-13-7-3-2-5(9(10,11)12)4-6(7)8(14)15/h2-4,13H,1H3,(H,14,15)
- SMILES： FC(C1C=CC(=C(C(=O)O)C=1)NC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 2
- Heavy Atom Count: 15
- Complexity: 242
- XLogP3: 3.7
- Topological Polar Surface Area: 49.3
2-(Methylamino)-5-(trifluoromethyl)benzoic acid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01B345-50mg |
2-(Methylamino)-5-(trifluoromethyl)benzoic acid |
445479-60-7 | 95% | 50mg |
$120.00 | 2025-03-19 | |
| A2B Chem LLC | AV96069-50mg |
2-(Methylamino)-5-(trifluoromethyl)benzoic acid |
445479-60-7 | 95% | 50mg |
$115.00 | 2024-04-20 | |
| Ambeed | A861935-1g |
2-(Methylamino)-5-(trifluoromethyl)benzoic acid |
445479-60-7 | 95% | 1g |
$471.0 | ||
| Enamine | EN300-269958-0.05g |
2-(methylamino)-5-(trifluoromethyl)benzoic acid |
445479-60-7 | 95.0% | 0.05g |
$76.0 | 2025-02-20 |
2-(Methylamino)-5-(trifluoromethyl)benzoic acid Related Literature
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Matthew K. Vecchione,Aaron X. Sun,Daniel Seidel Chem. Sci., 2011,2, 2178-2181
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Md Arifuzzaman,Bobby G. Sumpter,Zoriana Demchuk,Changwoo Do,Mark A. Arnould,Md Anisur Rahman,Peng-Fei Cao,Ilja Popovs,Robert J. Davis,Sheng Dai,Tomonori Saito Mater. Horiz., 2023,10, 3360-3368
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Avi Weissberg,Moshe Portnoy Chem. Commun., 2003, 1538-1539
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M. Isabel Burguete,Alfonso Cornejo,Eduardo García-Verdugo,Juan García,Maria José Gil,Santiago V. Luis,Victor Martínez-Merino,Jose Antonio Mayoral,Maia Sokolova Green Chem., 2007,9, 1091-1096
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Partha Sarathi Addy,Ahanjit Bhattacharya,Santi M. Mandal,Amit Basak RSC Adv., 2014,4, 46555-46560
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8. Front cover
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Fen Xiao,Chengning Xie,Shikun Xie,Rongxi Yi,Huiling Yuan,Haolin Zhou CrystEngComm, 2021,23, 5585-5594
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Julin Gong,Kun Hu,Yinlin Shao,Renhao Li,Yetong Zhang,Maolin Hu,Jiuxi Chen Org. Biomol. Chem., 2020,18, 488-494
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:445479-60-7)2-(Methylamino)-5-(trifluoromethyl)benzoic acid
Purity:99%
Quantity:1g
Price($):424.0